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Introduction

Bacitracracin is a polypeptide antibiotic produced by Bacillus subtilis. It is primarily used
topically for the treatment of superficial skin infections caused by Gram-positive bacteria.
Systemic use is limited due to nephrotoxicity. In the microbiology laboratory, bacitracin
susceptibility testing serves as a crucial tool for the presumptive identification of Group A (3-
hemolytic streptococci (Streptococcus pyogenes) from other -hemolytic streptococci.[1][2]
This is based on the unique sensitivity of S. pyogenes to a low concentration of bacitracin.[1][2]

The two primary methods for evaluating bacitracin susceptibility are the disk diffusion test and
the broth microdilution method for determining the Minimum Inhibitory Concentration (MIC).
While the disk diffusion method is qualitative and primarily used for identification, the broth
microdilution method provides a quantitative measure of susceptibility.

Mechanism of Action

Bacitracin inhibits bacterial cell wall synthesis by interfering with the dephosphorylation of C55-
isoprenyl pyrophosphate, a lipid carrier molecule that transports peptidoglycan precursors
across the cell membrane.[1] This disruption of the peptidoglycan synthesis pathway leads to
cell lysis and death.
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Clinical and Research Relevance

For clinical diagnostics, the bacitracin disk test is a rapid and cost-effective method for the
presumptive identification of S. pyogenes, a significant human pathogen responsible for
conditions such as pharyngitis, impetigo, and invasive infections. In research and drug
development, determining the MIC of bacitracin can be valuable for studying bacterial
resistance mechanisms and for the comparative analysis of antimicrobial agents.

Experimental Protocols
Bacitracin Disk Diffusion Test (Kirby-Bauer Method)

This method is primarily used for the presumptive identification of Streptococcus pyogenes.
Principle

Afilter paper disk impregnated with a low concentration (0.04 units) of bacitracin is placed on
an agar plate inoculated with the test organism.[3] As the antibiotic diffuses into the medium, it
creates a concentration gradient. Susceptible bacteria will be inhibited from growing in the area
around the disk, resulting in a zone of inhibition.[4]

Materials

Bacitracin differentiation disks (0.04 units)[1][3]

o Blood Agar Plates (e.g., Tryptic Soy Agar with 5% sheep blood)[3][5]

 Sterile inoculating loops or swabs[3]

e Incubator (35-37°C with 5-10% CO2)[2][5]

e McFarland turbidity standards (0.5)[1]

¢ Sterile saline or broth

¢ Quality control strains:

o Streptococcus pyogenes ATCC 19615 (Susceptible)[3]
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o Streptococcus agalactiae ATCC 13813 or ATCC 27956 (Resistant)[2][3][5]

Procedure

e Inoculum Preparation:

o Select 3-4 well-isolated colonies of the 3-hemolytic streptococcus to be tested from an 18-
24 hour culture.

o Prepare a suspension of the colonies in sterile saline or broth to match the turbidity of a
0.5 McFarland standard.[1]

¢ |noculation:

o Using a sterile swab, inoculate the entire surface of a blood agar plate to obtain confluent
growth.[2][3] The plate should be swabbed in three directions, rotating the plate
approximately 60 degrees between each streaking.[6]

e Disk Placement:

o Aseptically apply a 0.04 unit bacitracin disk to the surface of the inoculated agar.[2]

o Gently press the disk to ensure complete contact with the agar surface.

e |ncubation:

o Invert the plate and incubate at 35-37°C in a 5-10% CO:2 atmosphere for 18-24 hours.[2][5]

« Interpretation of Results:

o After incubation, examine the plate for a zone of inhibition around the bacitracin disk.

o Any zone of inhibition is considered a positive result for bacitracin susceptibility and is
presumptive for Streptococcus pyogenes.[3] Some laboratories may specify a zone
diameter of 210 mm or 214 mm for susceptibility.[2]

o No zone of inhibition indicates resistance to bacitracin.[3]
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Quality Control

Each new lot of bacitracin disks should be tested with the recommended quality control strains
to ensure proper performance.[3] The expected results are summarized in the table below.

Data Presentation

Quality Control Organism ATCC Strain Expected Result
Susceptible (Zone of inhibition
Streptococcus pyogenes 19615
present)
) Resistant (No zone of
Streptococcus agalactiae 13813 or 27956

inhibition)

Broth Microdilution for Minimum Inhibitory
Concentration (MIC) Determination

This method provides a quantitative measure of bacitracin's inhibitory activity.
Principle

The broth microdilution method involves preparing serial dilutions of bacitracin in a liquid
growth medium in a 96-well microtiter plate.[7][8][9] Each well is then inoculated with a
standardized suspension of the test organism. The MIC is the lowest concentration of the
antibiotic that completely inhibits visible growth of the organism after incubation.[7][8]

Materials

Bacitracin powder

Appropriate solvent for bacitracin

Cation-adjusted Mueller-Hinton Broth (CAMHB) or other suitable broth medium|[7]

Sterile 96-well microtiter plates[10]

Sterile reagent reservoirs
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o Multichannel pipette

¢ Incubator (35-37°C)[10]

e McFarland turbidity standards (0.5)
e Spectrophotometer

e Test organism

¢ Quality control strains (e.g., Staphylococcus aureus ATCC 29213, Enterococcus faecalis
ATCC 29212)

Procedure
o Preparation of Bacitracin Stock Solution:

o Prepare a stock solution of bacitracin by dissolving a known weight of the powder in a
suitable solvent to achieve a high concentration.

e Preparation of Bacitracin Dilutions:

o Perform serial twofold dilutions of the bacitracin stock solution in CAMHB in the wells of a
96-well microtiter plate to achieve the desired final concentration range.[7]

 Inoculum Preparation:

o Prepare a suspension of the test organism in broth to match the turbidity of a 0.5
McFarland standard.

o Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10°
CFU/mL in each well.

e Inoculation of Microtiter Plate:

o Inoculate each well containing the bacitracin dilutions with the standardized bacterial

suspension.
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o Include a growth control well (broth and inoculum, no antibiotic) and a sterility control well
(broth only).[7]

e Incubation:
o Incubate the microtiter plate at 35-37°C for 18-24 hours.
» Reading the MIC:

o After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration
of bacitracin in which there is no visible growth.[7]

Data Presentation
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Bacitracin Concentration

Well Growth (Turbidity)
(ng/mL)
1 64 -
2 32 -
3 16 -
4 8 +
5 4 +
6 2 +
7 1 +
8 0.5 +
9 0.25 +
10 0.125 +
11 (Growth Control) 0 +
12 (Sterility Control) 0 -

Example of MIC determination.
In this example, the MIC would
be 16 pg/mL.

Note: Standardized interpretive criteria (breakpoints) for bacitracin MICs are not readily
available from major standards organizations like CLSI and EUCAST for most bacteria.
Therefore, the interpretation of MIC values is often for research or comparative purposes rather
than for clinical categorization of susceptible, intermediate, or resistant.

Visualizations
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Caption: Workflow for Bacitracin Disk Diffusion Test.
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Caption: Workflow for Broth Microdilution MIC Test.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocol for Bacitracin Susceptibility Testing in
Microbiology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667700#protocol-for-bacitracin-susceptibility-
testing-in-microbiology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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